Cas no 2172442-55-4 (4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2172442-55-4
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 5867202
• PubChem ID: 165514423
• Update Time: 2025-08-04

4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• EN300-1499176
• 2172442-55-4
• 4-chloro-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid

• Inchi： 1S/C27H25ClN2O5/c28-17-12-13-22(26(32)33)24(15-17)30-25(31)11-5-6-14-29-27(34)35-16-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-4,7-10,12-13,15,23H,5-6,11,14,16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： XPQKNOPSUDJQHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)NC(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Introduction to 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic Acid (CAS No. 2172442-55-4)

4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid, identified by its CAS number 2172442-55-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid is characterized by a benzoic acid core, which is a well-known scaffold in medicinal chemistry due to its versatility and biological relevance. The presence of a chloro substituent at the 4-position and an amide linkage at the 2-position further enhances its pharmacological potential. Additionally, the compound features a pentanamido group and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, which are critical for its role in peptide synthesis and drug design.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced binding affinity and selectivity for biological targets. The 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid structure presents an intriguing opportunity for such studies due to its complex architecture and diverse functional groups. The benzoic acid moiety is known to interact with various biological receptors, while the amide and Fmoc groups provide stability and modularity for further chemical modifications.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluorenylmethoxycarbonyl (Fmoc) group is particularly significant in peptide chemistry, where it serves as an protecting group for amino acids during solid-phase peptide synthesis. This feature makes 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid a valuable intermediate in the synthesis of peptidomimetics and other bioactive molecules.

The chloro substituent at the 4-position of the benzoic acid ring adds another layer of complexity to the compound's behavior. Chloro-substituted benzoic acids are known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this group suggests that 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid may possess similar therapeutic benefits, although further research is needed to fully elucidate its pharmacological profile.

Recent studies have highlighted the importance of molecular diversity in drug discovery efforts. Compounds like 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid, with their intricate structures and multiple functional groups, offer a rich palette for medicinal chemists to explore. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of these compounds and identify promising candidates for further development.

The pentanamido group in the structure of 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid also plays a crucial role in determining its physicochemical properties. Amide linkages are known to influence solubility, permeability, and metabolic stability, all of which are critical factors in drug design. The presence of this group may enhance the compound's bioavailability and reduce its susceptibility to enzymatic degradation, making it a more viable candidate for therapeutic use.

In conclusion, 4-chloro-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2172442-55-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, featuring multiple functional groups, positions it as a valuable tool for developing novel therapeutics. As research in this area continues to advance, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.